Cas no 1355189-28-4 (6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid)

6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid is a specialized nicotinic acid derivative featuring a substituted piperazine moiety. This compound is of interest in medicinal chemistry due to its structural versatility, which allows for potential applications in drug discovery and development. The presence of the isopropyl-piperazine group enhances its binding affinity to certain biological targets, while the methyl substitution on the pyridine ring contributes to improved metabolic stability. Its well-defined chemical structure makes it a valuable intermediate for synthesizing pharmacologically active molecules, particularly in the design of CNS-targeting agents or enzyme modulators. The compound's purity and consistent synthesis route ensure reliability for research applications.

6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid structure

1355189-28-4 structure

Product Name:6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid

CAS No:1355189-28-4

MF:C₁₄H₂₁N₃O₂

MW:263.335443258286

CID:5149940

Update Time:2025-06-09

6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid
- Inchi： 1S/C14H21N3O2/c1-10(2)16-4-6-17(7-5-16)13-11(3)8-12(9-15-13)14(18)19/h8-10H,4-7H2,1-3H3,(H,18,19)
- InChI Key： SXWJGZDMRKJBLC-UHFFFAOYSA-N
- SMILES： C1=NC(N2CCN(C(C)C)CC2)=C(C)C=C1C(O)=O

6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM499895-1g	6-(4-Isopropylpiperazin-1-yl)-5-methylnicotinicacid	1355189-28-4	97%	1g	$480	2022-06-13

6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid

6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid (CAS No. 1355189-28-4): A Comprehensive Overview

6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid (CAS No. 1355189-28-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-(4-isopropylpiperazin-1-yl)-5-methylpyridine-3-carboxylic acid, is characterized by its unique chemical structure, which includes a piperazine ring and a methylated pyridine core. These structural features contribute to its potential therapeutic applications, particularly in the treatment of neurological disorders and as a modulator of various biological pathways.

The chemical structure of 6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid can be represented as C₁₄H₂₀N₂O₂. The presence of the piperazine ring, which is a common motif in many bioactive compounds, suggests that this molecule may have significant interactions with various receptors and enzymes in the body. The isopropyl group attached to the piperazine ring adds steric bulk, which can influence the compound's pharmacokinetic properties and binding affinity to target sites.

In recent years, research on 6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid has focused on its potential as a therapeutic agent for neurological disorders. Studies have shown that this compound exhibits selective binding to nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes, including cognitive function, pain modulation, and addiction. The selective interaction with nAChRs makes it a promising candidate for the development of novel treatments for conditions such as Alzheimer's disease, Parkinson's disease, and nicotine addiction.

One of the key advantages of 6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid is its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting central nervous system (CNS) disorders, as it ensures that the compound can reach its intended site of action within the brain. Preclinical studies have demonstrated that this compound exhibits good BBB permeability and favorable pharmacokinetic profiles, making it an attractive candidate for further clinical development.

Beyond its potential as a therapeutic agent, 6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid has also been studied for its role in modulating other biological pathways. For instance, research has shown that this compound can influence the activity of certain enzymes involved in neurotransmitter metabolism. This property may have implications for the treatment of mood disorders and other psychiatric conditions where neurotransmitter imbalance plays a significant role.

The synthesis of 6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid involves several steps, including the formation of the piperazine ring and subsequent functionalization to introduce the methyl and isopropyl groups. Various synthetic routes have been explored to optimize yield and purity, with some methods focusing on environmentally friendly and cost-effective processes. The ability to synthesize this compound efficiently is crucial for its large-scale production and commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid. Early results from Phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects or contraindications. As more data become available, it is expected that this compound will advance to later stages of clinical testing.

In conclusion, 6-(4-Isopropyl-piperazin-1-yl)-5-methyl-nicotinic acid (CAS No. 1355189-28-4) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable tool for investigating various biological pathways and developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing our understanding and treatment of neurological disorders.